4-chloro-1-ethyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-1-ethyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C16H21ClN6O2/c1-3-23-9-12(17)14(21-23)15(25)19-11-4-6-22(7-5-11)16-18-10(2)8-13(24)20-16/h8-9,11H,3-7H2,1-2H3,(H,19,25)(H,18,20,24)
• InChI Key: MGFHASSARYVUFO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC2CCN(CC2)C3=NC(=CC(=O)N3)C)Cl
• Molecular Formula: C16H21ClN6O2
• Molecular Weight: 364.8 g/mol

Description

4-chloro-1-ethyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C16H21ClN6O2 and its molecular weight is 364.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

The compound 4-chloro-1-ethyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide has been involved in the synthesis of novel pyrazolopyrimidine derivatives. These derivatives have shown potential as anticancer agents due to their ability to inhibit 5-lipoxygenase, a key enzyme involved in the inflammation process and cancer progression. For instance, a series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and evaluated for their cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, showcasing the compound's utility in developing anticancer therapeutics (Rahmouni et al., 2016).

Antimicrobial Properties

Pyrazolopyrimidine derivatives, synthesized from the compound , have also been explored for their antimicrobial properties. The novel synthesized compounds have been tested in vitro for antimicrobial activity, demonstrating efficacy against various bacterial strains. This research indicates the compound's potential in contributing to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Hafez et al., 2016).

Antiparkinsonian and Analgesic Activities

Derivatives of this compound have been utilized in synthesizing thiazolopyrimidine, pyrane, pyrazoline, and other heterocyclic compounds with significant analgesic and antiparkinsonian activities. This research showcases the compound's versatility and potential in contributing to new treatments for Parkinson's disease and pain management, with some derivatives showing comparable activities to standard drugs like Valdecoxib and Benzatropine (Amr et al., 2008).